Cas no 597-50-2 (Triethylphosphine oxide)

• Product Name: Triethylphosphine oxide
• CAS No: 597-50-2
• MF: C₆H₁₅OP
• MW: 134.156462907791
• MDL: MFCD00013914
• CID: 82644
• PubChem ID: 24880030
• Update Time: 2025-04-18

Triethylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• Triethylphosphine oxide
• Triethylphosphineoxidewhitextl
• 1-diethylphosphorylethane
• Triethylphoshorus oxide
• Triethylphospine oxide
• NSC-41934
• UNII-EBL8T8KF7P
• 4-04-00-03463 (Beilstein Handbook Reference)
• TRIETHYLPHOSPHINEOXIDE
• SKF 39804
• FT-0632483
• (C2H5)3PO
• EBL8T8KF7P
• (diethylphosphoryl)ethane
• NSC 41934
• DTXSID40208407
• InChI=1/C6H15OP/c1-4-8(7,5-2)6-3/h4-6H2,1-3H
• SY061293
• NSC41934
• BRN 1741571
• Et3PO
• AI3-51002
• MFCD00013914
• (C2H5)3P=O
• Phosphine oxide, triethyl-
• SCHEMBL563067
• Triethylphosphine oxide, 97%
• AKOS024366920
• BCP22512
• TL 433
• 597-50-2
• DB-030474
• G77390

• MDL： MFCD00013914
• Inchi： 1S/C6H15OP/c1-4-8(7,5-2)6-3/h4-6H2,1-3H3
• InChI Key： ZSSWXNPRLJLCDU-UHFFFAOYSA-N
• SMILES： P(CC)(CC)(CC)=O

Computed Properties

• Exact Mass: 134.08600
• Monoisotopic Mass: 134.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.884
• Melting Point: 48-52 °C (lit.)
• Boiling Point: 243 ºC
• Flash Point: 101 ºC
• Refractive Index: 1.399
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 26.88000
• LogP: 2.40920
• Solubility: Not available

Triethylphosphine oxide Security Information

• Hazardous Material transportation number：UN 1759
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 45-36/37/39-26
• RTECS：SZ1640000
• Hazardous Material Identification：
• Risk Phrases：R34